Cas no 78032-06-1 (Phthalazine, 5,7-dimethyl-)

• Product Name: Phthalazine, 5,7-dimethyl-
• CAS No: 78032-06-1
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 535093
• PubChem ID: 12679509
• Update Time: 2025-04-19

Phthalazine, 5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phthalazine, 5,7-dimethyl-
• 5,7-dimethylphthalazine
• 78032-06-1
• SCHEMBL3844867
• DTXSID70506645

• Inchi： 1S/C10H10N2/c1-7-3-8(2)10-6-12-11-5-9(10)4-7/h3-6H,1-2H3
• InChI Key： HMEGOYMIPUGFHF-UHFFFAOYSA-N
• SMILES： N1C=C2C(=CN=1)C=C(C)C=C2C

Computed Properties

• Exact Mass: 158.084398327g/mol
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines